Cas no 16354-50-0 (Benz[a]anthracene,7-ethyl-12-methyl-)
16354-50-0 structure
Product Name:Benz[a]anthracene,7-ethyl-12-methyl-
Benz[a]anthracene,7-ethyl-12-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benz[a]anthracene,7-ethyl-12-methyl-
- 7-Ethyl-12-methylbenz(a)anthracene
- 7-ethyl-12-methylbenzo[a]anthracene
- UNII-N4TDL2VZQ4
- CCRIS 1535
- 7-Ethyl-12-methylbenz[a]anthracene
- KGHAOMPXHGIHAL-UHFFFAOYSA-N
- 16354-50-0
- BRN 3301533
- 7-ETHYL-12-METHYLBENZO(A)ANTHRACENE
- DTXSID30167610
- N4TDL2VZQ4
- Benz(a)anthracene, 7-ethyl-12-methyl-
-
- Inchi: 1S/C21H18/c1-3-16-19-11-7-6-9-17(19)14(2)21-18-10-5-4-8-15(18)12-13-20(16)21/h4-13H,3H2,1-2H3
- InChI Key: KGHAOMPXHGIHAL-UHFFFAOYSA-N
- SMILES: C12C3C=CC=CC=3C=CC1=C(CC)C1C=CC=CC=1C=2C
Computed Properties
- Exact Mass: 270.14094
- Monoisotopic Mass: 270.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Density: 1.0691 (estimate)
- Boiling Point: 232.5°C
- Flash Point: 232.6°C
- Refractive Index: 1.7640 (estimate)
- PSA: 0
Benz[a]anthracene,7-ethyl-12-methyl- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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